Cas no 1057260-89-5 (benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate)

• Product Name: benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate
• CAS No: 1057260-89-5
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5265628
• Update Time: 2025-10-22

benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• BenzylN-[2-(piperidin-4-yl)propan-2-yl]carbamate
• Benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate
• benzyl (2-(piperidin-4-yl)propan-2-yl)carbamate
• benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate

• Inchi： 1S/C16H24N2O2/c1-16(2,14-8-10-17-11-9-14)18-15(19)20-12-13-6-4-3-5-7-13/h3-7,14,17H,8-12H2,1-2H3,(H,18,19)
• InChI Key： ZAYVMMAONMQLNZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C)(C)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate

Research Brief on Benzyl N-[2-(Piperidin-4-yl)Propan-2-yl]Carbamate (CAS: 1057260-89-5): Recent Advances and Applications

Benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate (CAS: 1057260-89-5) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its piperidine and carbamate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug development.

The synthesis of benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate typically involves multi-step organic reactions, including the protection of the piperidine nitrogen, followed by carbamate formation. Recent improvements in synthetic methodologies have enhanced the yield and purity of this compound, making it more accessible for research and industrial applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized protocol using palladium-catalyzed coupling reactions, which reduced the overall synthesis time by 30% while maintaining high enantiomeric purity.

Pharmacologically, benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate has shown promise as a scaffold for designing modulators of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmission. A recent preclinical study revealed its efficacy in enhancing dopamine receptor signaling, suggesting potential applications in Parkinson's disease therapy. Additionally, its structural features make it a candidate for developing protease inhibitors, with ongoing research exploring its role in antiviral drug design, particularly against HIV and SARS-CoV-2.

In the context of cancer research, derivatives of benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate have exhibited cytotoxic activity against various cancer cell lines, including breast and lung carcinomas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound could inhibit histone deacetylases (HDACs), a key target in epigenetic cancer therapy. These findings underscore the compound's versatility and its potential as a lead structure for further drug optimization.

Despite these advancements, challenges remain in the clinical translation of benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the development of prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic profile.

In conclusion, benzyl N-[2-(piperidin-4-yl)propan-2-yl]carbamate (CAS: 1057260-89-5) represents a promising chemical entity with broad applications in drug discovery. Its synthetic accessibility, coupled with its diverse pharmacological activities, positions it as a valuable tool for researchers aiming to develop next-generation therapeutics. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical in unlocking its full potential in the biomedical field.